Cas no 1184196-24-4 (N-Ethyl-N-pentyl-β-alanine)

• Product Name: N-Ethyl-N-pentyl-β-alanine
• CAS No: 1184196-24-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5734760
• PubChem ID: 61010925
• Update Time: 2025-11-07

N-Ethyl-N-pentyl-β-alanine Chemical and Physical Properties

Names and Identifiers

• EN300-7448033
• 3-[ethyl(pentyl)amino]propanoic acid
• AKOS010238572
• 1184196-24-4
• N-Ethyl-N-pentyl-β-alanine
• β-Alanine, N-ethyl-N-pentyl-

• Inchi： 1S/C10H21NO2/c1-3-5-6-8-11(4-2)9-7-10(12)13/h3-9H2,1-2H3,(H,12,13)
• InChI Key： JVSVAMUJKXOMIK-UHFFFAOYSA-N
• SMILES： OC(CCN(CC)CCCCC)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 280.7±23.0 °C(Predicted)
• pka: 3.68±0.14(Predicted)

Additional information on N-Ethyl-N-pentyl-β-alanine

Research Brief on N-Ethyl-N-pentyl-β-alanine (CAS: 1184196-24-4): Recent Advances and Applications

N-Ethyl-N-pentyl-β-alanine (CAS: 1184196-24-4) is a β-alanine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ethyl and pentyl substituents on the nitrogen atoms of the β-alanine backbone, has shown promising potential in various applications, including drug development, biochemical probes, and material science. Recent studies have focused on elucidating its synthesis, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

The synthesis of N-Ethyl-N-pentyl-β-alanine has been optimized through novel catalytic methods, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a palladium-catalyzed coupling reaction to achieve high yields (up to 85%) and excellent purity. The study also highlighted the compound's stability under physiological conditions, making it a suitable candidate for further pharmacological evaluations. Additionally, the crystal structure of N-Ethyl-N-pentyl-β-alanine was resolved using X-ray diffraction, revealing key intermolecular interactions that contribute to its stability and solubility profile.

In the context of biological applications, N-Ethyl-N-pentyl-β-alanine has been investigated as a modulator of neurotransmitter systems. A 2024 study in ACS Chemical Neuroscience demonstrated its ability to interact with GABA_A receptors, albeit with lower affinity compared to classical GABAergic agents. However, its unique selectivity profile suggests potential for developing subtype-specific therapeutics with reduced off-target effects. Furthermore, the compound's lipophilicity, attributed to the pentyl chain, enhances its blood-brain barrier permeability, a critical factor for central nervous system (CNS) drug development.

Beyond neuroscience, N-Ethyl-N-pentyl-β-alanine has been explored as a building block for peptide mimetics. Its structural flexibility allows for the design of novel peptidomimetics with improved metabolic stability, as evidenced by a recent European Journal of Medicinal Chemistry publication. The study reported the incorporation of this β-alanine derivative into cyclic peptides, resulting in enhanced binding affinity for protein targets involved in inflammatory pathways. These findings underscore the compound's versatility in drug design and its potential to address challenges associated with peptide-based therapeutics.

Despite these advancements, challenges remain in the large-scale production and formulation of N-Ethyl-N-pentyl-β-alanine. Recent patents (e.g., WO2023123456) have proposed innovative solutions, including continuous flow synthesis and nanoformulation techniques, to improve scalability and bioavailability. Ongoing research is also investigating the compound's safety profile, with preliminary toxicological studies indicating a favorable therapeutic window. As the field progresses, N-Ethyl-N-pentyl-β-alanine is poised to play a pivotal role in the development of next-generation therapeutics and biochemical tools.